Cas no 2172487-90-8 (2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172487-90-8
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• CID: 5837912
• PubChem ID: 165762387
• Update Time: 2025-06-08

2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598225
• 2172487-90-8

• Inchi： 1S/C13H24N4O/c1-2-3-4-8-17-13(11-6-9-18-10-11)12(5-7-14)15-16-17/h11H,2-10,14H2,1H3
• InChI Key： SDMXYAYLUKMNKG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CCN)N=NN1CCCCC

Computed Properties

• Exact Mass: 252.19501140g/mol
• Monoisotopic Mass: 252.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172487-90-8)

The compound 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172487-90-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining an oxolan-3-yl moiety with a 1-pentyl-1H-1,2,3-triazol-4-yl group, linked to an ethan-1-amine backbone. This combination of functional groups suggests potential applications in targeting specific biological pathways, making it a subject of ongoing research.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-containing compounds due to their versatility in click chemistry and their role as bioisosteres for amide bonds. The presence of the 1-pentyl-1H-1,2,3-triazol-4-yl group in this compound aligns with this trend, offering opportunities for modular synthesis and drug design. Researchers are particularly intrigued by its potential interactions with enzymes or receptors, which could lead to novel therapeutic agents for conditions such as inflammation or metabolic disorders.

The oxolan-3-yl (tetrahydrofuran) ring in 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine adds another layer of complexity. This heterocyclic structure is known to enhance solubility and bioavailability, addressing a common challenge in drug development. As the pharmaceutical industry increasingly focuses on improving drug-like properties, compounds like this one are being scrutinized for their ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

From a synthetic perspective, the ethan-1-amine tail provides a handle for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is crucial in structure-activity relationship (SAR) studies, where small modifications can significantly impact biological activity. The compound’s CAS No. 2172487-90-8 serves as a unique identifier, facilitating precise referencing in patents, publications, and regulatory submissions.

Current research trends highlight the importance of triazole-based scaffolds in addressing unmet medical needs. For instance, the rise of antibiotic resistance has spurred interest in novel antimicrobial agents, and the 1H-1,2,3-triazol-4-yl group is being explored for its potential in this area. Similarly, the compound’s structural features may lend themselves to applications in neurodegenerative diseases, a hot topic in aging populations worldwide.

In the context of green chemistry, the synthesis of 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine raises questions about sustainability. Researchers are investigating catalytic methods and solvent-free conditions to optimize its production, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This focus on sustainable practices is increasingly reflected in search engine queries, as professionals seek eco-friendly synthetic routes.

The compound’s potential extends beyond pharmaceuticals. Materials science researchers are examining triazole-containing compounds for their ability to form supramolecular assemblies or polymer networks. The oxolan-3-yl group’s polarity could influence material properties, opening doors to applications in coatings, adhesives, or even electronic materials. Such interdisciplinary applications make this molecule a versatile candidate for further study.

As computational methods advance, in silico studies of 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine are becoming more prevalent. Molecular docking simulations and quantum mechanical calculations help predict its behavior before costly lab experiments are undertaken. This approach resonates with the growing demand for AI-driven drug discovery, a frequently searched topic in scientific and investment circles.

Quality control and analytical characterization are critical for CAS No. 2172487-90-8. Techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structure. These aspects are particularly relevant to professionals searching for reliable synthesis protocols or analytical standards, reflecting the compound’s stage in the development pipeline.

In conclusion, 2-5-(oxolan-3-yl)-1-pentyl-1H-1,2,3-triazol-4-ylethan-1-amine represents a fascinating intersection of synthetic chemistry and biological potential. Its structural features address multiple contemporary challenges in drug development and materials science, making it a compound worth watching in the coming years. As research progresses, its full range of applications—from therapeutics to advanced materials—will likely continue to unfold.